3-(2-chlorobenzyl)-5-(4-methylbenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 3-[(2-chlorophenyl)methyl]-5-[(4-methylphenyl)methyl]pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C25H20ClN3O/c1-17-10-12-18(13-11-17)14-29-22-9-5-3-7-20(22)23-24(29)25(30)28(16-27-23)15-19-6-2-4-8-21(19)26/h2-13,16H,14-15H2,1H3
• InChI Key: ZCYYJRLBRAUUDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=CC=CC=C3C4=C2C(=O)N(C=N4)CC5=CC=CC=C5Cl
• Molecular Formula: C25H20ClN3O
• Molecular Weight: 413.9 g/mol

Description

Molecular Structure Analysis

The compound has a complex structure with multiple aromatic rings (pyrimidine and indole), which could contribute to its stability and possibly its reactivity. The chlorobenzyl and methylbenzyl groups could also influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

The reactivity of this compound could be influenced by the presence of the benzyl groups and the fused ring system. It might undergo substitution reactions at the benzyl positions or reactions at the pyrimidine or indole rings.

Physical And Chemical Properties Analysis

The compound’s physical and chemical properties would be influenced by its structure. For example, the presence of the aromatic rings and the benzyl groups could affect its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action would depend on the compound’s intended use. For example, if it’s intended for use as a drug, it could interact with biological targets such as enzymes or receptors. The specific interactions would depend on the compound’s structure and the target’s properties.

Future Directions

Future research could focus on studying this compound’s properties in more detail, including its reactivity, physical and chemical properties, and potential uses. If it’s intended for use as a drug, studies could also focus on its biological activity and potential side effects.